Bubble and dew-point measurement of mixtures of 1H,1H,2H-perfluoro-1-octene and 1H,1H,2H,2H-perfluoro-1-octanol in supercritical CO2

New Journal of Chemistry Pub Date: 2022-03-14 DOI: 10.1039/D2NJ00670G

Abstract

In this article, solubility data are presented for the fluoro-monomer (meth)acrylate, which plays an important role as an organic solvent in several industrial processes. High-pressure phase equilibria for 1H,1H,2H-perfluoro-1-octene + supercritical CO2 (PFOe + Sc-CO2), and 1H,1H,2H,2H-perfluoro-1-octanol + Sc-CO2 (PFOl + Sc-CO2) models were assessed in a static device at different temperatures starting from 313.2 to 393.2 K and maximum pressure of about 17.22 MPa. Temperature–pressure (T–p) diagrams of the PFOe + Sc-CO2 and PFOl + Sc-CO2 systems show mixture-critical curves between the critical temperatures of CO2 and PFOe or CO2 and PFOl. The solubility of PFOe and PFOl in the two systems gradually increases with increasing temperature at constant pressure. The experimental curves for the PFOe + Sc-CO2 and PFOl + Sc-CO2 binary models show phase behavior of curve type-I. Correlations of experimental results for the PFOe + Sc-CO2 and PFOl + Sc-CO2 models are compared with the P–R EOS using mixing rules with two parameters (κij, ηij). The root mean squared deviation (RMSD) percentages (%) for the two systems using the optimum factors evaluated at 353.2 K were 2.19% for PFOl + Sc-CO2 and 5.30% for PFOe + Sc-CO2. The RMSD (%) for the PFOl + Sc-CO2 model evaluated by the alterable factor at each temperature was 2.78%.

Graphical abstract: Bubble and dew-point measurement of mixtures of 1H,1H,2H-perfluoro-1-octene and 1H,1H,2H,2H-perfluoro-1-octanol in supercritical CO2
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